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molecular formula H8N2O3S B239095 Ammonium sulphite CAS No. 10196-04-0

Ammonium sulphite

Cat. No. B239095
CAS RN: 10196-04-0
M. Wt: 116.14 g/mol
InChI Key: PQUCIEFHOVEZAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07771685B2

Procedure details

In contrast, ammonia-based scrubbing processes have been used to produce a more valuable ammonium sulfate fertilizer, as taught by U.S. Pat. Nos. 4,690,807 and 5,362,458, each of which are assigned to the assignee of the present invention and incorporated herein by reference. In these processes (also known as ammonium sulfate flue gas desulfurization, or AS FGD), the scrubbing solution is accumulated in a tank where the absorbed sulfur dioxide reacts with dissolved ammonia (NH3) to form ammonium sulfite ((NH4)2SO3) and ammonium bisulfite (NH4HSO3), which are oxidized in the presence of sufficient oxygen to form ammonium sulfate ((NH4)2SO4) and ammonium bisulfate (NH4HSO4), the latter of which reacts with ammonia to form additional ammonium sulfate. A portion of the ammonium sulfate solution and/or ammonium sulfate crystals that form in the solution can then be drawn off to yield the desired byproduct of this reaction.
Name
ammonium sulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfur dioxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ammonium sulfite
Name
ammonium bisulfite

Identifiers

REACTION_CXSMILES
[S:1]([O-])([O-:4])(=[O:3])=[O:2].[NH4+:6].[NH4+].N>>[S:1]([O-:4])([O-:3])=[O:2].[NH4+:6].[NH4+:6].[S:1](=[O:2])([OH:4])[O-:3].[NH4+:6] |f:0.1.2,4.5.6,7.8|

Inputs

Step One
Name
ammonium sulfate
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]
Step Two
Name
sulfur dioxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]
Step Three
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Smiles
N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
ammonium sulfite
Type
product
Smiles
S(=O)([O-])[O-].[NH4+].[NH4+]
Name
ammonium bisulfite
Type
product
Smiles
S([O-])(O)=O.[NH4+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07771685B2

Procedure details

In contrast, ammonia-based scrubbing processes have been used to produce a more valuable ammonium sulfate fertilizer, as taught by U.S. Pat. Nos. 4,690,807 and 5,362,458, each of which are assigned to the assignee of the present invention and incorporated herein by reference. In these processes (also known as ammonium sulfate flue gas desulfurization, or AS FGD), the scrubbing solution is accumulated in a tank where the absorbed sulfur dioxide reacts with dissolved ammonia (NH3) to form ammonium sulfite ((NH4)2SO3) and ammonium bisulfite (NH4HSO3), which are oxidized in the presence of sufficient oxygen to form ammonium sulfate ((NH4)2SO4) and ammonium bisulfate (NH4HSO4), the latter of which reacts with ammonia to form additional ammonium sulfate. A portion of the ammonium sulfate solution and/or ammonium sulfate crystals that form in the solution can then be drawn off to yield the desired byproduct of this reaction.
Name
ammonium sulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sulfur dioxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ammonium sulfite
Name
ammonium bisulfite

Identifiers

REACTION_CXSMILES
[S:1]([O-])([O-:4])(=[O:3])=[O:2].[NH4+:6].[NH4+].N>>[S:1]([O-:4])([O-:3])=[O:2].[NH4+:6].[NH4+:6].[S:1](=[O:2])([OH:4])[O-:3].[NH4+:6] |f:0.1.2,4.5.6,7.8|

Inputs

Step One
Name
ammonium sulfate
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]
Step Two
Name
sulfur dioxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=O)(=O)([O-])[O-].[NH4+].[NH4+]
Step Three
Name
ammonia
Quantity
0 (± 1) mol
Type
reactant
Smiles
N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
ammonium sulfite
Type
product
Smiles
S(=O)([O-])[O-].[NH4+].[NH4+]
Name
ammonium bisulfite
Type
product
Smiles
S([O-])(O)=O.[NH4+]

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.